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Abstract

This technical guide provides a comprehensive overview of 2-Methylpropanethioamide (CAS
Number: 13515-65-6), a key intermediate in the synthesis of the antiretroviral drug Ritonavir.[1]
The document details its chemical and physical properties, provides a general experimental
protocol for its synthesis, and discusses its known applications and safety information. While
specific biological and toxicological data for 2-Methylpropanethioamide are limited, this guide
offers insights based on the broader class of thioamides, which are recognized for their diverse
roles in medicinal chemistry.

Chemical and Physical Properties

2-Methylpropanethioamide, also known as isobutyrthioamide or thioisobutyramide, is a
thioamide compound with the molecular formula CsaHoNS.[1] A summary of its key properties is
presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Methylpropanethioamide
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Property Value Reference(s)
CAS Number 13515-65-6 [1]
Molecular Formula CaHoNS [1]
Molecular Weight 103.19 g/mol [1]
IUPAC Name 2-methylpropanethioamide [1]
Isobutyrthioamide,
Synonyms Thioisobutyramide, [1]
Propanethioamide, 2-methyl-
Boiling Point 147.4 °C at 760 mmHg [2]
Density 0.995 g/cm? [3]
Flash Point 429 °C [3]
Storage +5°C, in a dry, sealed place [1112]
Solubility Data not available [3]

Synthesis and Experimental Protocols

The synthesis of thioamides from their corresponding amides is a common transformation in
organic chemistry. Two of the most widely used thionating agents for this purpose are
Lawesson's reagent and phosphorus pentasulfide (P4S10).[4][5] Lawesson's reagent is often
preferred due to its milder reaction conditions and typically higher yields.[4]

General Experimental Protocol for the Synthesis of 2-
Methylpropanethioamide from Isobutyramide using
Lawesson's Reagent

This protocol describes a general procedure for the thionation of isobutyramide (2-
methylpropanamide) to produce 2-methylpropanethioamide.

Reaction Scheme:
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Lawesson's Reagent
Toluene, Reflux

reagents

Isobutyramide » 2-Methylpropanethioamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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